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Cat. No.: B15600434

Get Quote

Introduction: Nonanoic acid-d2, a deuterated form of nonanoic acid, is a saturated fatty acid

utilized in various research applications, including metabolic studies and as an internal

standard for mass spectrometry.[1][2] While its chemical properties are nearly identical to its

non-deuterated counterpart, its handling and disposal require adherence to strict safety

protocols due to its corrosive nature. This guide provides essential safety and logistical

information for the proper disposal of nonanoic acid-d2, ensuring the safety of laboratory

personnel and environmental protection.

Health and Safety Information
Nonanoic acid is classified as a hazardous substance that causes severe skin burns and eye

damage.[2][3][4] It is crucial to handle this chemical with appropriate personal protective

equipment (PPE) in a well-ventilated area, preferably a laboratory fume hood.[3][5]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek

emergency medical help.[3][4]
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Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing

immediately.[3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[3][4]

Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.[3][4]

Quantitative Data: Physical and Chemical Properties
The following table summarizes the key quantitative data for nonanoic acid and its deuterated

form. The properties are largely similar, with minor differences due to the isotopic labeling.

Property Nonanoic-2,2-d2 Acid Nonanoic Acid

Molecular Weight 158.24 g/mol [3]
158.2 g/mol [6], 158.24 g/mol

[4]

Physical State Liquid[3] Liquid[6]

Color Colorless[3][6] Colorless

Melting Point 12 °C (54 °F)[3]
9 °C (48 °F)[7], 12.4 °C (54.3

°F)[6]

Boiling Point 254 °C (489 °F)[3]
254.5 °C (490.1 °F)[6], 268 -

269 °C (514 - 516 °F)[7]

Density 0.906 g/cm³[3]
0.906 g/cm³ (at 25 °C / 77 °F)

[7]

Flash Point 140 °C (284 °F)[3] > 110 °C (> 230 °F)

Water Solubility 0.28 g/L[3] -

Partition Coefficient log Pow: 3.42[3]
log Pow: 3.4 (at 25 °C / 77 °F)

[7]

Vapor Pressure
0.04 hPa (0.03 mmHg) at 20

°C (68 °F)[3]
< 0.1 hPa (at 20 °C / 68 °F)

Auto-ignition Temp. 355 °C (671 °F)[3] -
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Operational and Disposal Plan
Proper disposal of nonanoic acid-d2 is critical to prevent environmental contamination and

ensure workplace safety. Waste must be handled in accordance with all local, state, and

federal regulations.[7][8]

Experimental Protocols: Waste Handling and Disposal
1. Waste Segregation and Collection:

Designated Waste Container: Collect all nonanoic acid-d2 waste, including unused material

and solutions, in a designated, properly labeled hazardous waste container.[9] The container

should be made of a compatible material (e.g., glass or polyethylene) and kept tightly closed.

Avoid Mixing: Do not mix nonanoic acid-d2 waste with other waste streams, particularly

incompatible materials like bases or oxidizers.[7][10] Leave chemicals in their original

containers whenever possible.[7]

Contaminated Materials: Any materials that have come into contact with nonanoic acid-d2,

such as gloves, pipette tips, and absorbent materials used for spills, must be disposed of as

solid chemical waste.[9] Place these items in a sealed bag before putting them into the solid

waste container.[9]

2. Accidental Spill Protocol:

Immediate Action: In case of a spill, clear the area of personnel and ensure adequate

ventilation.[8] Remove all sources of ignition as the material is combustible at high

temperatures.[3]

Containment: Contain the spill using an inert, non-combustible absorbent material such as

sand, earth, or vermiculite.[8][11] Do not allow the spill to enter drains or waterways.[3][7][11]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed

container for disposal as hazardous waste.[4][11]

Decontamination: Clean the spill area thoroughly. All cleaning materials should also be

disposed of as hazardous waste.
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3. Empty Container Disposal:

Decontamination: Do not reuse empty containers as they may retain product residue.[11] To

decontaminate, triple rinse the container with a suitable solvent (e.g., ethanol or acetone).

Rinseate Collection: The first rinseate must be collected and disposed of as hazardous

chemical waste.[9] Subsequent rinses should also be collected in the same hazardous waste

container.[9]

Final Disposal: After triple rinsing and air-drying in a fume hood, the container can typically

be disposed of with regular laboratory glass or plastic recycling, in accordance with

institutional guidelines.[9]

4. Final Disposal Procedure:

Professional Disposal: The ultimate disposal of nonanoic acid-d2 waste must be conducted

by a licensed waste disposal contractor.[11] Arrange for pickup through your institution's

Environmental Health and Safety (EHS) office.

Regulatory Compliance: Ensure all disposal activities comply with national and local

regulations.[7] This material and its container must be disposed of as hazardous waste.[8]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of nonanoic acid-
d2.
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Caption: Disposal workflow for Nonanoic Acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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